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Compound of Interest

Compound Name: Methothrin

Cat. No.: B1142013

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methothrin is a synthetic pyrethroid insecticide.[1] Like other pyrethroids, it is designed to be
effective against a range of agricultural and public health pests. Its mode of action involves the
disruption of the insect nervous system, leading to paralysis and death.[2] This document
provides detailed application notes and protocols for the use of methothrin in an agricultural
research context. It covers formulation, efficacy, toxicology, environmental fate, and analytical
procedures. Due to the limited availability of public data specifically for methothrin on certain
parameters, information from structurally similar pyrethroids is included for reference and
comparative purposes.

Physicochemical Properties of Methothrin
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Property Value Reference
[4-
(methoxymethyl)phenyllmethyl

Chemical Name 2,2-dimethyl-3-(2-methyl-1- [1]
propen-1-

yl)cyclopropanecarboxylate

CAS Number 34388-29-9
Molecular Formula C19H2603 [2]
Molecular Weight 302.4 g/mol
Not specified in available
Appearance .
literature
N Not specified in available
Solubility ]
literature
] ] Not specified in available
Melting Point ]
literature
- ) Not specified in available
Boiling Point

literature

Mode of Action

Methothrin, as a pyrethroid insecticide, targets the voltage-gated sodium channels in the nerve
cells of insects.[2] By binding to these channels, it prolongs their open state, leading to an
excessive influx of sodium ions. This causes a state of hyperexcitation in the neuron, disrupting
normal nerve impulse transmission. The resulting symptoms in the insect include tremors,
paralysis, and ultimately, death.

Signaling Pathway Diagram

Caption: Mode of action of Methothrin on insect nerve cells.

Agricultural Formulations
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Methothrin can be formulated for agricultural use in various forms, primarily as Emulsifiable
Concentrates (EC) and Suspension Concentrates (SC). These formulations are designed to be
diluted with water for spray application.

Emulsifiable Concentrate (EC) Formulation

An EC is a liquid formulation where the active ingredient is dissolved in a water-immiscible
organic solvent with the aid of emulsifiers.

Example 10% (w/v) Methothrin EC Formulation:

Example Concentration (%

Component Function
wiv)

Methothrin (95% technical ) ]

Active Ingredient 10.5
grade)
Aromatic Solvent (e.qg.,

Solvent 70-80
Solvesso 150)
Anionic Emulsifier (e.g.,
Calcium dodecylbenzene Emulsifier 5-10
sulfonate)
Non-ionic Emulsifier (e.g., -

Emulsifier 5-10

Ethoxylated castor oil)

Protocol for a 10% EC Formulation:
 In a suitable vessel, weigh the required amount of the aromatic solvent.
» With gentle stirring, add the technical-grade methothrin until it is completely dissolved.

e Add the anionic and non-ionic emulsifiers to the solution and continue to stir until a
homogenous mixture is obtained.

o Perform quality control tests, including active ingredient content, emulsion stability, and flash
point.
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Suspension Concentrate (SC) Formulation

An SC is a stable suspension of the solid active ingredient in a liquid, typically water.

Example 20% (w/v) Methothrin SC Formulation:

Example Concentration (%

Component Function
wiv)
Methothrin (95% technical ) )
Active Ingredient 21.0
grade)
Water Carrier to 100
Wetting Agent (e.g., Sodium )
] Wetting Agent 2-5
lignosulfonate)
Dispersing Agent (e.g.,
Naphthalene sulfonate Dispersing Agent 3-6
condensate)
Antifreeze (e.g., Propylene
(e by Antifreeze 5-10
glycol)
Thickener (e.g., Xanthan gum)  Thickener 0.1-0.5
Biocide Preservative 0.1-0.3
Antifoaming Agent Antifoam 0.1-0.5

Protocol for a 20% SC Formulation:

e In a mixing vessel, dissolve the wetting agent, dispersing agent, antifreeze, and biocide in
water.

o Slowly add the technical-grade methothrin powder to the agueous solution while stirring at
high speed to form a slurry.

o Pass the slurry through a bead mill to reduce the particle size to the desired range (typically
<5 um).
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 In a separate vessel, prepare a pre-gel of the thickener in a small amount of water.

» Add the thickener pre-gel and the antifoaming agent to the milled suspension and stir until a
homogenous formulation is achieved.

e Conduct quality control checks, including particle size distribution, viscosity, and
suspensibility.

Efficacy Against Agricultural Pests

Specific efficacy data for methothrin against a broad range of agricultural pests is not readily
available in the public domain. However, as a pyrethroid, it is expected to be effective against
chewing and sucking insects. Efficacy will vary depending on the target pest, crop, application
rate, and environmental conditions. The following table provides an example of efficacy data for
another pyrethroid, lambda-cyhalothrin, to illustrate the type of data that should be generated
for methothrin.

lllustrative Efficacy of Lambda-cyhalothrin against Whiteflies (Bemisia tabaci) on Tomato:

Mean % Reduction

in Whitefly
Treatment Application Rate Population (14 Reference
days post-
treatment)
Lambda-cyhalothrin 50 g a.i./ha 94.80 [3]
Thiamethoxam 25ga.i./ha 75.20 [3]
Acetamiprid 20 ga.i./ha 72.03 [3]
Untreated Control - 0 [3]

Protocol for Efficacy Testing:

» Experimental Design: Use a randomized complete block design with a minimum of four
replications.

e Plot Size: Should be appropriate for the crop and application method.
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o Treatments: Include a range of methothrin application rates, a positive control (a standard
insecticide for the target pest), and an untreated control.

» Application: Apply the treatments using calibrated spray equipment to ensure uniform
coverage.

o Pest Assessment: Count the number of target pests (e.g., aphids per leaf, caterpillars per
plant) before and at set intervals after application (e.g., 1, 3, 7, and 14 days).

o Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to
determine the efficacy of the treatments.

Toxicology Profile
Acute Toxicity:

Specific acute toxicity data for methothrin is limited. The Globally Harmonized System (GHS)
of Classification and Labelling of Chemicals provides the following hazard statements for
methothrin:

o Harmful if swallowed.
o Causes serious eye irritation.

For comparative purposes, the following table presents acute toxicity data for other pyrethroid
insecticides.
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Pyrethroid Test Animal Route LD50 Reference

30-130 mg/kg
Deltamethrin Rat Oral bw (in oily [4]

vehicle)

> 800 mg/kg bw
Deltamethrin Rat Dermal (in xylene [4]

solvent)

387 mg/kg bw

Cypermethrin Rat (male Oral 5
yp (male) (24 hrs) [5]
) 251 mg/kg bw
Cypermethrin Rat (female) Oral [5]
(24 hrs)
_ Low acute
d-Phenothrin Rat Oral o [6]
toxicity
) ) Low acute
d-Phenothrin Rabbit Dermal o [6]
toxicity

Toxicity to Non-Target Organisms:

Pyrethroids are known to be highly toxic to fish and aquatic invertebrates. They are generally
less toxic to birds and mammals.

Protocol for Acute Oral Toxicity (LD50) Study (adapted from OECD Guideline 423):

o Test Animals: Use healthy, young adult rats (e.g., Sprague-Dawley strain), one sex per test.
e Housing: House animals individually in a controlled environment.

o Dosage: Administer methothrin in a suitable vehicle (e.g., corn oil) by oral gavage.

e Procedure: Start with a sighting study to determine the approximate lethal dose. Then,
conduct the main study using a stepwise procedure with a starting dose based on the
sighting study. Use three animals per step.

o Observations: Observe animals for signs of toxicity and mortality for at least 14 days.
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» Data Analysis: The LD50 is estimated based on the mortality data.

Environmental Fate

The environmental fate of a pesticide is crucial for assessing its potential risks. Key parameters
include its persistence in soil and water and its potential for bioaccumulation.

Environmental Fate Parameters for Methothrin and Other Pyrethroids:

Parameter Methothrin Other Pyrethroids Reference

A study on methoxy

pyrethroids indicated Permethrin soil half-
Soil Degradation enantioselective life: ~40 days (range [7]
degradation in 11-113 days)

agricultural soils.

Metofluthrin half-life:
36.8 days at pH 9 and

Hydrolysis Data not available [8]
25°C; stable at pH 4
and 7.
o ) Metofluthrin half-life:
Photolysis in Water Data not available [8]
1.1-3.4 days.

Environmental Fate Workflow

Caption: Environmental fate pathways of Methothrin.

Residue Analysis

Accurate and sensitive analytical methods are essential for monitoring methothrin residues in
crops and the environment. Gas Chromatography-Mass Spectrometry (GC-MS) is a common
technique for the analysis of pyrethroid residues.

Protocol for Methothrin Residue Analysis in Vegetables by GC-MS.:

This protocol is a general guideline and should be validated for the specific crop matrix.
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o Sample Preparation (QUEChERS Method):

o

Homogenize a representative sample of the vegetable.

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add the QUEChERS extraction salts (e.g., 4 g MgSO4, 1 g NaCl, 1 g sodium citrate, 0.5 g
disodium citrate sesquihydrate).

Shake vigorously for 1 minute and centrifuge.

Take an aliquot of the supernatant (acetonitrile layer) for cleanup.

Perform dispersive solid-phase extraction (d-SPE) cleanup by adding the supernatant to a
tube containing a sorbent (e.g., PSA and MgS0O4) to remove interfering matrix
components.

Shake and centrifuge. The resulting supernatant is the final extract.

e GC-MS Analysis:

Instrument: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS or GC-
MS/MS).

Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS).

Injection: Splitless injection of 1-2 pL of the final extract.

Oven Temperature Program: A programmed temperature ramp to separate the analytes
(e.g., start at 70°C, ramp to 280°C).

Mass Spectrometer: Operate in Selected lon Monitoring (SIM) mode for quantification or
full scan mode for identification. Select characteristic ions for methothrin.

Quantification: Prepare a calibration curve using methothrin analytical standards in a
matrix-matched solvent.
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Analytical Workflow Diagram

Caption: Workflow for Methothrin residue analysis in crops.

Conclusion

Methothrin is a pyrethroid insecticide with potential for use in agriculture. The information and
protocols provided in this document are intended to serve as a guide for research and
development professionals. It is crucial to conduct specific studies to determine the efficacy,
toxicology, and environmental fate of methothrin under relevant agricultural conditions to
ensure its safe and effective use. All experimental work should be conducted in compliance
with relevant regulatory guidelines and safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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